Cas no 76205-21-5 (1-(4-methylphenyl)-1H-pyrazol-3-ol)

1-(4-methylphenyl)-1H-pyrazol-3-ol is a pyrazole derivative characterized by its hydroxyl and methylphenyl substituents, which contribute to its versatile reactivity and potential applications in organic synthesis and pharmaceutical intermediates. The compound's structure offers a balance of stability and reactivity, making it suitable for use in heterocyclic chemistry and as a building block for more complex molecules. Its hydroxyl group enhances solubility in polar solvents, facilitating further functionalization. The methylphenyl moiety provides steric and electronic modulation, which can influence selectivity in coupling reactions. This compound is of interest in research settings for its potential role in developing biologically active molecules or advanced materials.
1-(4-methylphenyl)-1H-pyrazol-3-ol structure
76205-21-5 structure
Product Name:1-(4-methylphenyl)-1H-pyrazol-3-ol
CAS No:76205-21-5
MF:C10H10N2O
MW:174.199202060699
CID:867905
PubChem ID:18519903
Update Time:2025-10-29

1-(4-methylphenyl)-1H-pyrazol-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-HYDROXY-1-(4-METHYLPHENYL)-1H-PYRAZOLE
    •  
    • 1-(4-methylphenyl)-1H-pyrazol-3-ol
    • SCHEMBL7092735
    • 2-(4-methylphenyl)-1H-pyrazol-5-one
    • EN300-1105274
    • AKOS006291473
    • CS-0281774
    • YCIYKQSGEUKDSZ-UHFFFAOYSA-N
    • 1-(4-methylphenyl)-1H-pyrazole-3-ol
    • SCHEMBL11132659
    • 1-(P-tolyl)-1h-pyrazol-3-ol
    • 76205-21-5
    • Inchi: 1S/C10H10N2O/c1-8-2-4-9(5-3-8)12-7-6-10(13)11-12/h2-7H,1H3,(H,11,13)
    • InChI Key: YCIYKQSGEUKDSZ-UHFFFAOYSA-N
    • SMILES: O=C1C=CN(C2C=CC(C)=CC=2)N1

Computed Properties

  • Exact Mass: 174.07900
  • Monoisotopic Mass: 174.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • PSA: 38.05000
  • LogP: 1.88630

1-(4-methylphenyl)-1H-pyrazol-3-ol Pricemore >>

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1PlusChem
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